Cas no 3509-60-2 ( )

• Product Name: &nbsp
• CAS No: 3509-60-2
• MF: C₂₈H₁₈O₄
• MW: 418.440127849579
• CID: 919845
• PubChem ID: 260035
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• benzo[rst]pentaphene-5,8-diyl diacetate
• 5,8-Diacetoxy-3,4,9,10-dibenzpyren
• 5,8-diacetoxy-benzo[rst]pentaphene
• AC1L62AV
• AC1Q623C
• AG-K-45119
• AR-1H9056
• CTK4H3543
• NSC90885
• NSC-90885
• 3509-60-2
• DTXSID80293594
•  

• Inchi： 1S/C28H18O4/c1-15(29)31-27-21-9-5-3-7-17(21)19-11-12-20-18-8-4-6-10-22(18)28(32-16(2)30)24-14-13-23(27)25(19)26(20)24/h3-14H,1-2H3
• InChI Key： WMQAIOGPASQFBI-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C2C=CC=CC=2C2=CC=C3C4C=CC=CC=4C(=C4C=CC=1C2=C34)OC(C)=O

Computed Properties

• Exact Mass: 418.12054
• Monoisotopic Mass: 418.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6
• LogP: 6.74100